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Compound of Interest

Compound Name:
5-Nitro-1,2,3-benzenetricarboxylic

acid

Cat. No.: B1316948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitro-1,2,3-
benzenetricarboxylic acid, a niche chemical compound with potential applications in various

scientific domains. This document collates its fundamental chemical properties, outlines

relevant experimental protocols for its analysis, and explores its potential biological significance

based on the broader class of nitroaromatic compounds.

Core Chemical Properties
5-Nitro-1,2,3-benzenetricarboxylic acid is a nitrated derivative of benzenetricarboxylic acid.

The presence of both nitro and carboxylic acid functional groups suggests its potential as a

versatile building block in organic synthesis and as a subject of study in medicinal chemistry.
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Property Value Reference

Molecular Weight 255.14 g/mol [1][2][3][4]

Chemical Formula C₉H₅NO₈ [1][3][4]

CAS Number 3807-81-6 [1][3]

Physical Form Solid [2]

Exact Mass 255.001511 [5]

Synthesis and Characterization
While specific, detailed synthesis protocols for 5-Nitro-1,2,3-benzenetricarboxylic acid are

not readily available in the public domain, general methods for the nitration of aromatic

carboxylic acids can be adapted. A plausible synthetic route would involve the nitration of 1,2,3-

benzenetricarboxylic acid using a mixture of nitric acid and sulfuric acid.
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Caption: Hypothetical synthesis workflow for 5-Nitro-1,2,3-benzenetricarboxylic acid.

Experimental Protocols
Detailed experimental protocols for 5-Nitro-1,2,3-benzenetricarboxylic acid are scarce.

However, based on the analysis of similar compounds, the following methodologies can be

proposed for its characterization and quantification.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For 5-
Nitro-1,2,3-benzenetricarboxylic acid, both ¹H and ¹³C NMR would be essential for

confirming its structure.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals

corresponding to the aromatic protons. The chemical shifts and coupling patterns of these

protons would be influenced by the electron-withdrawing effects of the nitro and carboxylic

acid groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum would provide information about the

carbon skeleton of the molecule, including the chemical shifts of the carbonyl carbons in the

carboxylic acid groups and the aromatic carbons.

Mass Spectrometry (MS)
Mass spectrometry is a critical technique for determining the molecular weight and

fragmentation pattern of a compound.

Electron Ionization (EI-MS): This technique would likely lead to the observation of the

molecular ion peak (M⁺) at m/z 255. The fragmentation pattern would provide valuable

structural information, with potential losses of H₂O, CO, CO₂, and NO₂ groups.

High-Resolution Mass Spectrometry (HRMS): HRMS would allow for the determination of the

exact mass of the molecular ion, confirming the elemental composition of the molecule.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) would be a suitable method for the

purification and quantification of 5-Nitro-1,2,3-benzenetricarboxylic acid. A reversed-phase

C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g.,

acetonitrile or methanol) with UV detection would be a good starting point for method

development.
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Specific biological activities and the involvement of 5-Nitro-1,2,3-benzenetricarboxylic acid in

signaling pathways have not been documented. However, the broader class of nitroaromatic

compounds is known to exhibit a wide range of biological effects.[6][7]

General Biological Relevance of Nitro Compounds
Nitro-containing molecules have been extensively investigated for their therapeutic potential,

with applications including antibacterial, antifungal, and anticancer agents.[6][7] The biological

activity of these compounds is often attributed to the redox properties of the nitro group.

Hypothetical Mechanism of Action
The nitro group can undergo enzymatic reduction in biological systems to form reactive nitroso

and hydroxylamine intermediates. These reactive species can interact with cellular

macromolecules such as DNA and proteins, leading to cytotoxic or other biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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